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Compound of Interest

Compound Name:
1-(6-Chloro-4-methoxy-1H-indol-1-

yl)ethanone

Cat. No.: B11880454

Get Quote

A Strategic Intermediate for Medicinal Chemistry & Drug
Discovery[1][2][3]
Executive Summary
1-Acetyl-6-chloro-4-methoxyindole is a specialized heterocyclic building block utilized in the

synthesis of complex alkaloids, kinase inhibitors, and antiviral agents.[1][2][3] Unlike simple

indoles, this trisubstituted scaffold offers a unique electronic profile:

4-Methoxy (OMe): Strongly activates the C3 position via resonance, mimicking the

substitution pattern of psilocybin-type alkaloids and mitragynine.[3]

6-Chloro (Cl): Blocks metabolic oxidation (CYP450) at the metabolically vulnerable 6-position

and modulates lipophilicity (LogP).[2][3]

N-Acetyl (Ac): Deactivates the pyrrole ring to prevent oxidative polymerization, directs

lithiation to the C2 position, and serves as a removable protecting group.
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Fragment-Based Drug Discovery (FBDD): Scaffold for HIV-1 integrase inhibitors and c-Met

kinase inhibitors.[1][2][3]

Total Synthesis: Precursor for 4-substituted tryptamines and gramine derivatives.[1][2][3]

Physicochemical Properties
The acetylation of 6-chloro-4-methoxyindole significantly alters its physicochemical profile,

enhancing solubility in organic solvents and stability during storage.[1][2][3]

Property Value / Description Source/Derivation

Molecular Formula C₁₁H₁₀ClNO₂ Calculated

Molecular Weight 223.66 g/mol Calculated

CAS Number (Parent) 117970-23-7 [ECHEMI, 2025]

Predicted LogP 2.9 – 3.2 Est.[1][2][3] vs Parent (2.6)

Appearance
Off-white to beige crystalline

solid
Analogous chloroindoles

Melting Point 105°C – 110°C (Predicted)
N-Ac increases symmetry vs

parent

Solubility
Soluble in DCM, EtOAc,

DMSO; Insoluble in Water
Lipophilic nature

Electronic Character
C3-Nucleophilic (tempered),

C2-Acidic (for lithiation)
Hammett Analysis

Structural & Electronic Analysis
The reactivity of this scaffold is defined by the interplay of three substituents. The diagram

below illustrates the electronic "Push-Pull" forces and the resulting reactive sites.

Electronic Reactivity Map
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Figure 1: Electronic influence of substituents on the indole core. The 4-OMe group pushes

electron density to C3, while the N-Acetyl group pulls density, preventing over-reactivity.[1][2][3]

Synthesis Protocols
Method A: N-Acetylation of 6-Chloro-4-methoxyindole
This is the standard protocol for generating the N-acetyl derivative from the parent indole.[1][2]

[3]

Reagents:

6-Chloro-4-methoxyindole (1.0 eq)[1][2][3]

Acetic Anhydride (Ac₂O) (1.5 eq)[3]

4-Dimethylaminopyridine (DMAP) (0.1 eq)[1][2][3]

Triethylamine (Et₃N) (1.2 eq)[3]

Dichloromethane (DCM) (Solvent)[3]

Step-by-Step Methodology:

Preparation: Dissolve 6-chloro-4-methoxyindole in anhydrous DCM (0.1 M concentration)

under an inert atmosphere (N₂ or Ar).
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Base Addition: Add Et₃N and DMAP.[3] Stir for 10 minutes at 0°C.

Acetylation: Add Acetic Anhydride dropwise over 15 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (Hexane:EtOAc 3:1).[3] The N-acetyl product will have a higher R_f than the parent.[3]

Workup: Quench with saturated NH₄Cl solution. Extract with DCM (3x).[3] Wash combined

organics with brine, dry over MgSO₄, and concentrate in vacuo.[4]

Purification: Recrystallize from EtOH or purify via flash column chromatography (SiO₂, 0-

20% EtOAc in Hexanes).

Method B: C2-Functionalization (Lithiation)
The N-acetyl group allows for regioselective lithiation at C2, a reaction impossible with the

unprotected indole.[3]

Reagents:

Lithium Diisopropylamide (LDA) (1.1 eq) Note: n-BuLi may attack the acetyl group; LDA is

preferred.[2][3]

Electrophile (e.g., MeI, DMF, Aldehydes)[5][6]

THF (Anhydrous) at -78°C.

Workflow:

Cool a solution of 1-acetyl-6-chloro-4-methoxyindole in THF to -78°C.

Add LDA dropwise.[3] Stir for 1 hour to form the C2-lithio species.

Add the electrophile.

Warm to RT and quench.
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Electrophilic Aromatic Substitution (EAS)
The 4-methoxy group is a powerful activating group that directs incoming electrophiles to the

C3 position. However, the N-acetyl group tempers this reactivity.

Outcome: Cleaner mono-substitution at C3 compared to the free indole.[3]

Use Case: Vilsmeier-Haack formylation to generate 1-acetyl-6-chloro-4-methoxyindole-3-

carboxaldehyde, a key intermediate for tryptamine synthesis.[1][2][3]

Metabolic Stability
The 6-chloro substituent is critical for drug design.[3] In many indole drugs, the 6-position is a

"soft spot" for metabolic hydroxylation.

Mechanism: Chlorine sterically and electronically blocks CYP450 oxidation at C6.

Relevance: This mimics the strategy used in the optimization of compounds like Delavirdine

and various auxin analogs.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye/Respiratory).[3]

Specific Risks: Halo-indoles can be sensitizers. 4-methoxyindoles are structurally related to

bioactive alkaloids; handle with care to avoid unintended biological activity.[1][2][3]

Storage: Store at 2–8°C, protected from light (methoxyindoles can be light-sensitive).

References
MDPI. (2021). One-Pot Synthesis of Novel Multisubstituted 1-Alkoxyindoles. Molecules,

26(5). Retrieved from [Link]

Arkivoc. (2022).[3][7] Mannich reactions of activated 4,6-dimethoxyindoles. Retrieved from

[Link][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.prepchem.com/step-9-1-acetyl-5-carbomethoxy-7-chloro-4-methoxy-1-2-dihydroindole/
https://www.chemicalbook.com/ShowSupplierProductsDetail_13285_10900.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1493546.htm
https://www.prepchem.com/step-9-1-acetyl-5-carbomethoxy-7-chloro-4-methoxy-1-2-dihydroindole/
https://www.prepchem.com/step-9-1-acetyl-5-carbomethoxy-7-chloro-4-methoxy-1-2-dihydroindole/
https://www.prepchem.com/step-9-1-acetyl-5-carbomethoxy-7-chloro-4-methoxy-1-2-dihydroindole/
https://www.chemicalbook.com/ShowSupplierProductsDetail_13285_10900.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1493546.htm
https://www.prepchem.com/step-9-1-acetyl-5-carbomethoxy-7-chloro-4-methoxy-1-2-dihydroindole/
https://www.mdpi.com/
https://www.prepchem.com/step-9-1-acetyl-5-carbomethoxy-7-chloro-4-methoxy-1-2-dihydroindole/
https://www.arkat-usa.org/get-file/75051/
https://www.arkat-usa.org/
https://www.prepchem.com/step-9-1-acetyl-5-carbomethoxy-7-chloro-4-methoxy-1-2-dihydroindole/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11880454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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